Cas no 305811-22-7 ((E)-2-Aminobenzaldehyde O-methyl oxime)

• Product Name: (E)-2-Aminobenzaldehyde O-methyl oxime
• CAS No: 305811-22-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD18824347
• CID: 299995
• PubChem ID: 13163169
• Update Time: 2025-05-21

(E)-2-Aminobenzaldehyde O-methyl oxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-amino-,O-methyloxime, [C(E)]-
• Benzaldehyde, 2-amino-, O-methyloxime, [C(E)]- (9CI)
• (E)-2-Aminobenzaldehyde O-methyl oxime
• 2-Aminobenzaldehyde O-methyl oxime
• SCHEMBL6734487
• 305811-22-7
• 2-AminobenzaldehydeO-methyloxime
• 90878-20-9
• 2-[(E)-methoxyiminomethyl]aniline
• MFCD18824347

• MDL： MFCD18824347
• Inchi： 1S/C8H10N2O/c1-11-10-6-7-4-2-3-5-8(7)9/h2-6H,9H2,1H3/b10-6+
• InChI Key： PCCFZEKGUORCII-UXBLZVDNSA-N
• SMILES： O(C)/N=C/C1C=CC=CC=1N

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 1.3

Additional information on (E)-2-Aminobenzaldehyde O-methyl oxime

(E)-2-Aminobenzaldehyde O-methyl oxime (CAS No. 305811-22-7): A Comprehensive Overview

(E)-2-Aminobenzaldehyde O-methyl oxime (CAS No. 305811-22-7) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This article provides a detailed overview of its chemical properties, synthesis methods, and recent research advancements, highlighting its potential in various scientific and industrial contexts.

Chemical Properties and Structure

(E)-2-Aminobenzaldehyde O-methyl oxime is an organic compound characterized by its unique molecular structure. The compound features an aromatic ring with an amino group and an aldehyde group, which are further modified by the presence of an O-methyl oxime moiety. This structural arrangement imparts specific chemical properties that make it valuable in various synthetic transformations and biological studies.

The molecular formula of (E)-2-Aminobenzaldehyde O-methyl oxime is C₉H₁₁N₃O, and its molecular weight is approximately 173.19 g/mol. The compound exhibits good solubility in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in laboratory settings and industrial processes.

Synthesis Methods

The synthesis of (E)-2-Aminobenzaldehyde O-methyl oxime can be achieved through several well-established methods. One common approach involves the reaction of 2-aminobenzaldehyde with methoxylamine hydrochloride in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction typically proceeds under mild conditions, yielding the desired product with high purity and yield.

Another method involves the condensation of 2-aminobenzaldehyde with methyl nitrite in a suitable solvent, followed by treatment with an acid to form the oxime. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

Applications in Organic Synthesis

(E)-2-Aminobenzaldehyde O-methyl oxime has found extensive applications in organic synthesis as a versatile building block. Its reactivity makes it useful in the formation of complex organic molecules, including heterocycles and natural products. For instance, it can serve as a key intermediate in the synthesis of various bioactive compounds, such as antibiotics and anticancer agents.

In recent studies, researchers have explored the use of (E)-2-Aminobenzaldehyde O-methyl oxime in the development of novel catalysts for asymmetric synthesis. The compound's ability to form stable complexes with transition metals has been leveraged to design highly efficient catalysts that can promote enantioselective reactions with high yields and excellent stereoselectivity.

Biological Activities and Medicinal Chemistry

The biological activities of (E)-2-Aminobenzaldehyde O-methyl oxime have been the subject of numerous investigations. Studies have shown that this compound exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These properties make it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases.

In addition to its antioxidant activity, (E)-2-Aminobenzaldehyde O-methyl oxime has been found to possess antimicrobial properties against a range of pathogenic bacteria and fungi. This makes it a valuable lead compound for the discovery of new antimicrobial agents, particularly in light of the growing global challenge posed by antibiotic resistance.

Recent Research Advancements

The latest research on (E)-2-Aminobenzaldehyde O-methyl oxime has focused on its potential applications in drug delivery systems and nanotechnology. Scientists have developed novel nanoparticles incorporating this compound to enhance drug solubility and bioavailability. These nanoparticles have shown promising results in improving the therapeutic efficacy of various drugs while reducing their side effects.

Furthermore, studies have explored the use of (E)-2-Aminobenzaldehyde O-methyl oxime in the development of fluorescent probes for cellular imaging. The compound's unique optical properties allow it to serve as a sensitive indicator for detecting specific biological processes within living cells, making it a valuable tool for biomedical research.

Safety Considerations and Handling Guidelines

While (E)-2-Aminobenzaldehyde O-methyl oxime is generally considered safe for laboratory use when proper precautions are taken, it is important to handle this compound with care. Users should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation. Additionally, proper ventilation should be maintained during handling to minimize exposure risks.

In case of accidental exposure, immediate first aid measures should be taken, followed by medical attention if necessary. It is also advisable to store this compound in a cool, dry place away from incompatible materials to ensure its stability and longevity.

Conclusion

(E)-2-Aminobenzaldehyde O-methyl oxime (CAS No. 305811-22-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties make it an invaluable tool for researchers and scientists working on innovative solutions to complex scientific challenges. As ongoing research continues to uncover new possibilities for this compound, its importance in various fields is likely to grow even further.